Cas no 2171964-37-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171964-37-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6023212
• PubChem ID: 165808125
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid
• EN300-1513831
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-methylpropanoic acid
• 2171964-37-5

• Inchi： 1S/C25H30N2O5/c1-5-14-25(4,21(28)26-24(2,3)22(29)30)27-23(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20H,5,14-15H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： GDYNNJDJDCQLQQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid (CAS No. 2171964-37-5)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid (CAS No. 2171964-37-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound due to its stability and compatibility with automated synthesis platforms.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery, therapeutic peptides, and biomaterials. The Fmoc-protected nature of this compound ensures efficient deprotection during synthesis, minimizing side reactions. This aligns with the growing trend of green chemistry, as it reduces waste and improves yield—a key concern for sustainable pharmaceutical manufacturing.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound’s ability to shield reactive amino groups while allowing selective deprotection under mild conditions. This feature is particularly valuable in multi-step syntheses, where precision is paramount. Additionally, its methyl-substituted backbone contributes to enhanced steric stability, making it ideal for designing peptide-based therapeutics with improved bioavailability.

The versatility of CAS No. 2171964-37-5 extends to bioconjugation techniques, where it serves as a linker for attaching peptides to nanoparticles, antibodies, or imaging probes. This application is pivotal in targeted drug delivery and diagnostics, areas garnering significant attention in precision medicine. As AI-driven molecular design gains traction, compounds like this are increasingly optimized in silico before lab synthesis, accelerating R&D timelines.

From a commercial perspective, suppliers highlight its high purity (>95%) and compatibility with HPLC purification, addressing another common query: "What purity standards are required for Fmoc-amino acids in clinical-grade peptide production?" Strict quality control ensures compliance with GMP guidelines, meeting the needs of biopharmaceutical applications. The compound’s lyophilized form also enhances shelf-life, a practical advantage for global logistics.

In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and industrial scalability. Its role in next-generation therapeutics and diagnostic tools underscores its relevance in modern life sciences.